Cas no 2229443-66-5 (tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate)

• Product Name: tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate
• CAS No: 2229443-66-5
• MF: C₁₄H₂₆N₂O₂
• MW: 254.368443965912
• CID: 6274413
• PubChem ID: 165827165
• Update Time: 2025-06-27

tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate
• 2229443-66-5
• tert-butyl N-{1-[1-(1-aminoethyl)cyclopropyl]cyclobutyl}carbamate
• EN300-1888510

• Inchi： 1S/C14H26N2O2/c1-10(15)13(8-9-13)14(6-5-7-14)16-11(17)18-12(2,3)4/h10H,5-9,15H2,1-4H3,(H,16,17)
• InChI Key： OIHBXVMHARGPFF-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(CCC1)C1(C(C)N)CC1)=O

Computed Properties

• Exact Mass: 254.199428076g/mol
• Monoisotopic Mass: 254.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate

Comprehensive Overview of tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate (CAS No. 2229443-66-5)

The compound tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate (CAS No. 2229443-66-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a cyclopropylcyclobutyl core and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of novel therapeutics targeting neurological and metabolic disorders.

One of the key features of tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate is its structural versatility. The presence of both aminoethyl and carbamate functional groups allows for further derivatization, enabling chemists to tailor its properties for specific applications. This adaptability has led to its use in the synthesis of peptidomimetics and small-molecule inhibitors, which are critical in modern drug development. Recent studies have highlighted its role in the design of protease inhibitors, a class of compounds with broad therapeutic potential.

In the context of current research trends, tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate aligns with the growing demand for highly functionalized intermediates in medicinal chemistry. The compound's ability to serve as a building block for cyclobutane-containing and cyclopropane-containing molecules is particularly relevant, as these motifs are increasingly recognized for their ability to modulate biological activity. This has led to a surge in searches for CAS No. 2229443-66-5 among researchers exploring novel synthetic routes and bioactive compounds.

Another area of interest is the compound's potential in central nervous system (CNS) drug development. The cyclopropylcyclobutyl scaffold is known to enhance blood-brain barrier permeability, a critical factor in the design of CNS-targeted therapeutics. This has sparked discussions in online forums and research communities about its applicability in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's tert-butyl carbamate group also contributes to its stability, making it a reliable candidate for further pharmacological studies.

From a synthetic chemistry perspective, tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate offers several advantages. Its well-defined reactivity profile allows for efficient incorporation into multi-step synthetic sequences. This is particularly valuable in the era of fragment-based drug design, where researchers seek modular and scalable approaches to molecule construction. The compound's compatibility with a wide range of reaction conditions further enhances its utility in high-throughput screening and combinatorial chemistry.

The growing interest in CAS No. 2229443-66-5 is also reflected in its commercial availability. Several specialty chemical suppliers now list this compound in their catalogs, catering to the needs of academic and industrial researchers. Its inclusion in screening libraries underscores its potential as a privileged scaffold for hit identification and lead optimization. This trend is likely to continue as more studies elucidate its pharmacological properties and synthetic applications.

In summary, tert-butyl N-{1-1-(1-aminoethyl)cyclopropylcyclobutyl}carbamate (CAS No. 2229443-66-5) represents a compelling example of how structurally complex intermediates can drive innovation in drug discovery. Its unique combination of cyclopropyl, cyclobutyl, and carbamate functionalities positions it as a versatile tool for medicinal chemists. As research into its applications expands, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.